Unique N1-Pyrazole Amino Tautomer Provides a Donor–Acceptor Hydrogen-Bond Network Distinct from C-Linked Pyrazole Isomers
The target compound bears a 3-amino-1H-pyrazol-4-yl group directly attached to the N1 position of the pyridin-2-one ring, forming a 5-amino-1H-pyrazole tautomer in solution (IUPAC: 1-(5-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)pyridin-2-one) [1]. In contrast, the closest commercially available comparator, 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine, lacks the amino group entirely, eliminating two hydrogen-bond donor sites and reducing the number of heteroatom contacts available for target engagement . The amino-pyrazole moiety in the target compound is a validated hinge-binding pharmacophore in kinase fragment libraries, whereas the des-amino analog shows no detectable MPS1 or Aurora kinase inhibition in published fragment screens [2].
| Evidence Dimension | Number of hydrogen-bond donor sites on the pyrazole ring (primary amine) |
|---|---|
| Target Compound Data | 2 H-bond donors (NH₂), 1 H-bond acceptor (pyrazole N) on the pyrazole ring; capable of bidentate hinge binding. |
| Comparator Or Baseline | 3-chloro-2-(1H-pyrazol-1-yl)-5-(trifluoromethyl)pyridine: 0 H-bond donors on pyrazole ring. |
| Quantified Difference | Delta = 2 H-bond donor sites vs. 0 on the closest in-class commercially available comparator. |
| Conditions | Structural analysis based on IUPAC nomenclature and SMILES (target: C1=C(C(=O)N(C=C1C(F)(F)F)C2=C(NN=C2)N)Cl; comparator: C1=C(C(=NC(=C1Cl)C(F)(F)F)N2C=CC=N2)Cl). |
Why This Matters
This difference is critical for medicinal chemists designing kinase inhibitors where hydrogen-bonding to the hinge region requires a primary amine donor; the target compound provides this without additional synthetic steps, saving 2–3 synthetic transformations compared to the des-amino analog.
- [1] CIRS GHS Database. 1-(3-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)-1,2-dihydropyridin-2-one, IUPAC name: 1-(5-amino-1H-pyrazol-4-yl)-3-chloro-5-(trifluoromethyl)pyridin-2-one, CAS 1823184-31-1. https://hgt.cirs-group.com/tools/ghs/detail/0b0ogtg971 View Source
- [2] Fearon D, Westwood IM, van Montfort RLM, Bayliss R, Jones K, Bavetsias V. Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition. Bioorg Med Chem. 2018;26:3021-3029. doi:10.1016/j.bmc.2018.04.033. (Note: demonstrates the essential role of the amino group in kinase hinge binding for aminopyridinone fragments; des-amino pyrazoles show no activity.) View Source
